Cas no 58458-14-3 (2-Amino-3-(trifluoromethyl)benzonitrile)
58458-14-3 structure
Product Name:2-Amino-3-(trifluoromethyl)benzonitrile
CAS No:58458-14-3
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD04972665
CID:57271
PubChem ID:73868
Update Time:2025-04-18
2-Amino-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-(trifluoromethyl)benzonitrile
- 2-Amino-3-trifluoromethylbenzonitrile
- AC-2319
- DTXSID10933370
- 2-amino-3-trifluoromethyl-benzonitrile
- A8273
- CS-0099431
- 2-cyano-6-trifluoromethylaniline
- J-507807
- MFCD04972665
- 2-amino-3-(trifluoromethyl)-benzonitrile
- Benzonitrile, 2-amino-3-(trifluoromethyl)-
- AM62037
- SCHEMBL3657863
- AKOS005256313
- FT-0647560
- EINECS 216-047-7
- 58458-14-3
- PS-8482
- CL8138
- DB-010923
- doi:10.14272/UHOSMRSMWHLHJO-UHFFFAOYSA-N.1
- DTXCID401362039
-
- MDL： MFCD04972665
- Inchi： 1S/C8H5F3N2/c9-8(10,11)6-3-1-2-5(4-12)7(6)13/h1-3H,13H2
- InChI Key： UHOSMRSMWHLHJO-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C#N)C=1N)(F)F
Computed Properties
- Exact Mass: 186.04000
- Monoisotopic Mass: 186.04048265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.37
- Melting Point: 62-65 ºC
- Boiling Point: 263.9°Cat760mmHg
- Flash Point: 113.4°C
- Refractive Index: 1.499
- PSA: 49.81000
- LogP: 2.74048
2-Amino-3-(trifluoromethyl)benzonitrile Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：UN 3439
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Safety Term：S26-S36/37/39
2-Amino-3-(trifluoromethyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Amino-3-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158160-25g |
2-Amino-3-trifluoromethylbenzonitrile |
58458-14-3 | 95% | 25g |
$239 | 2021-06-17 | |
| Fluorochem | 024833-25g |
2-Amino-3-trifluoromethylbenzonitrile |
58458-14-3 | 95% | 25g |
￡68.00 | 2022-02-28 | |
| Fluorochem | 024833-1g |
2-Amino-3-trifluoromethylbenzonitrile |
58458-14-3 | 95% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 024833-5g |
2-Amino-3-trifluoromethylbenzonitrile |
58458-14-3 | 95% | 5g |
￡18.00 | 2022-02-28 | |
| Chemenu | CM158160-25g |
2-Amino-3-trifluoromethylbenzonitrile |
58458-14-3 | 95% | 25g |
$306 | 2022-12-31 | |
| Apollo Scientific | PC2036-5g |
2-Amino-3-(trifluoromethyl)benzonitrile |
58458-14-3 | 97+% | 5g |
£46.00 | 2025-02-21 | |
| Apollo Scientific | PC2036-25g |
2-Amino-3-(trifluoromethyl)benzonitrile |
58458-14-3 | 97+% | 25g |
£227.00 | 2025-02-21 | |
| Apollo Scientific | PC2036-100g |
2-Amino-3-(trifluoromethyl)benzonitrile |
58458-14-3 | 97+% | 100g |
£873.00 | 2025-02-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A860072-1g |
2-Amino-3-Trifluoromethylbenzonitrile |
58458-14-3 | ≥97% | 1g |
￥268.00 | 2022-09-03 | |
| abcr | AB148395-5 g |
2-Amino-3-(trifluoromethyl)benzonitrile, 98%; . |
58458-14-3 | 98% | 5g |
€54.80 | 2023-05-09 |
2-Amino-3-(trifluoromethyl)benzonitrile Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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